Cas no 1235004-89-3 (3-fluoro-N-(1-hydroxycyclopentyl)methyl-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-fluoro-N-(1-hydroxycyclopentyl)methyl-4-methoxybenzene-1-sulfonamide
• CAS No: 1235004-89-3
• MF: C₁₃H₁₈FNO₄S
• MW: 303.349726200104
• CID: 6177947
• PubChem ID: 49718104
• Update Time: 2025-05-25

3-fluoro-N-(1-hydroxycyclopentyl)methyl-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(1-hydroxycyclopentyl)methyl-4-methoxybenzene-1-sulfonamide
• 3-fluoro-N-[(1-hydroxycyclopentyl)methyl]-4-methoxybenzenesulfonamide
• 3-fluoro-N-((1-hydroxycyclopentyl)methyl)-4-methoxybenzenesulfonamide
• 3-fluoro-N-[(1-hydroxycyclopentyl)methyl]-4-methoxybenzene-1-sulfonamide
• F5857-6270
• AKOS014446270
• 1235004-89-3

• Inchi： 1S/C13H18FNO4S/c1-19-12-5-4-10(8-11(12)14)20(17,18)15-9-13(16)6-2-3-7-13/h4-5,8,15-16H,2-3,6-7,9H2,1H3
• InChI Key： UNZLXLWLMNUCKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(NCC1(CCCC1)O)(=O)=O

Computed Properties

• Exact Mass: 303.09405739g/mol
• Monoisotopic Mass: 303.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-fluoro-N-(1-hydroxycyclopentyl)methyl-4-methoxybenzene-1-sulfonamide

Comprehensive Overview of 3-fluoro-N-(1-hydroxycyclopentyl)methyl-4-methoxybenzene-1-sulfonamide (CAS No. 1235004-89-3)

The compound 3-fluoro-N-(1-hydroxycyclopentyl)methyl-4-methoxybenzene-1-sulfonamide (CAS No. 1235004-89-3) is a specialized sulfonamide derivative with a unique molecular structure that combines a fluorinated aromatic ring, a methoxy group, and a hydroxycyclopentyl moiety. This structural complexity makes it a subject of interest in pharmaceutical research, particularly in the development of enzyme inhibitors and receptor modulators. Its CAS number 1235004-89-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

In recent years, the demand for fluorinated sulfonamides has surged due to their potential applications in drug discovery and medicinal chemistry. The presence of the fluoro group in 3-fluoro-N-(1-hydroxycyclopentyl)methyl-4-methoxybenzene-1-sulfonamide enhances its metabolic stability and bioavailability, making it a promising candidate for targeting protein-protein interactions. Researchers are particularly intrigued by its potential role in addressing chronic inflammatory conditions and neurological disorders, topics that dominate current biomedical discussions.

The synthesis of CAS 1235004-89-3 involves multi-step organic reactions, including sulfonylation and nucleophilic substitution, which require precise control of reaction conditions to achieve high yields. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its structure. These methodologies align with the growing emphasis on green chemistry and sustainable synthesis, as the pharmaceutical industry seeks to minimize environmental impact while maintaining efficiency.

From a commercial perspective, 3-fluoro-N-(1-hydroxycyclopentyl)methyl-4-methoxybenzene-1-sulfonamide is often procured by contract research organizations (CROs) and academic laboratories for exploratory studies. Its supply chain is closely monitored to ensure compliance with global chemical safety standards, reflecting the industry's commitment to responsible sourcing. Online searches for this compound frequently include queries about its solubility, storage conditions, and compatibility with other reagents, highlighting the practical concerns of end-users.

Looking ahead, the versatility of CAS 1235004-89-3 positions it as a key player in the development of next-generation therapeutics. Its potential applications in personalized medicine and targeted drug delivery systems are areas of active investigation. As the scientific community continues to explore its properties, 3-fluoro-N-(1-hydroxycyclopentyl)methyl-4-methoxybenzene-1-sulfonamide is poised to contribute significantly to advancements in biomolecular engineering and pharmacology.